![molecular formula C13H15FN2O3S B2731296 1-[(4-Fluorosulfonyloxyphenyl)methyl]-4-propan-2-ylimidazole CAS No. 2411306-52-8](/img/structure/B2731296.png)
1-[(4-Fluorosulfonyloxyphenyl)methyl]-4-propan-2-ylimidazole
Overview
Description
“1-[(4-Fluorosulfonyloxyphenyl)methyl]-4-propan-2-ylimidazole” is a complex organic compound. It contains an imidazole ring, which is a five-membered ring with two non-adjacent nitrogen atoms. The imidazole ring is substituted with a propan-2-yl group at the 4-position and a (4-fluorosulfonyloxyphenyl)methyl group at the 1-position .
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, including the formation of the imidazole ring and the introduction of the substituents. Fluorosulfonyl radicals have been used in the synthesis of diverse functionalized sulfonyl fluorides . Recent advances in the synthesis of imidazoles have been highlighted, with an emphasis on the bonds constructed during the formation of the imidazole .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of the imidazole ring and the various substituents. The exact structure would need to be determined using techniques such as X-ray crystallography or NMR spectroscopy .
Chemical Reactions Analysis
The reactivity of this compound would be influenced by the presence of the imidazole ring and the various substituents. The imidazole ring is a versatile moiety that can participate in a variety of chemical reactions .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. These properties could include solubility, melting point, boiling point, and reactivity .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-[(4-fluorosulfonyloxyphenyl)methyl]-4-propan-2-ylimidazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15FN2O3S/c1-10(2)13-8-16(9-15-13)7-11-3-5-12(6-4-11)19-20(14,17)18/h3-6,8-10H,7H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HRPQMEWUONKIMB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CN(C=N1)CC2=CC=C(C=C2)OS(=O)(=O)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15FN2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.34 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-[(4-Fluorosulfonyloxyphenyl)methyl]-4-propan-2-ylimidazole | |
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